Cas no 929372-92-9 ((2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate)

• Product Name: (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate
• CAS No: 929372-92-9
• MF: C₂₃H₁₈O₇S
• MW: 438.449825763702
• CID: 5428075
• Update Time: 2025-05-20

(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(4-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methoxybenzenesulfonate
• (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate

• Inchi： 1S/C23H18O7S/c1-27-16-5-3-15(4-6-16)13-22-23(24)20-12-9-18(14-21(20)29-22)30-31(25,26)19-10-7-17(28-2)8-11-19/h3-14H,1-2H3
• InChI Key： JIDMTQURZCJKAR-UHFFFAOYSA-N
• SMILES： C1(S(OC2C=C3OC(=CC4=CC=C(OC)C=C4)C(=O)C3=CC=2)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate

Comprehensive Overview of (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate (CAS No. 929372-92-9)

The compound (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate (CAS No. 929372-92-9) is a sophisticated organic molecule that has garnered attention in various research and industrial applications. This article delves into its chemical properties, synthesis, applications, and relevance in contemporary scientific discussions.

From a structural perspective, (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate features a benzofuran core linked to a sulfonate ester group, with methoxy substituents enhancing its electronic properties. This unique arrangement contributes to its stability and reactivity, making it a subject of interest in medicinal chemistry and material science.

One of the key areas where 929372-92-9 is explored is in the development of novel pharmaceutical intermediates. Researchers are particularly interested in its potential as a precursor for bioactive molecules due to its ability to undergo selective chemical transformations. The presence of the methoxybenzene sulfonate moiety is often leveraged in drug design to improve solubility and bioavailability.

In material science, (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate has been investigated for its photophysical properties. The conjugated system within its structure allows for interesting light-absorbing and emitting characteristics, which are valuable in the design of organic electronic devices such as OLEDs and sensors.

The synthesis of CAS 929372-92-9 typically involves multi-step organic reactions, starting from readily available benzofuran derivatives. Key steps often include the introduction of the methylidene group via condensation reactions, followed by sulfonation to attach the 4-methoxybenzene sulfonate unit. Optimization of these synthetic routes continues to be an active area of research to improve yields and reduce environmental impact.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for producing (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate. Researchers are exploring catalytic systems and solvent-free conditions that align with the principles of atom economy and reduced waste generation.

From an analytical standpoint, characterization of 929372-92-9 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the (2Z) configuration of the methylidene double bond and verify the purity of the compound, which is crucial for its intended applications.

The stability profile of (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate under various conditions has been systematically studied. It demonstrates good thermal stability up to moderate temperatures and shows reasonable resistance to hydrolysis, making it suitable for diverse formulation needs.

In the context of intellectual property, several patents have been filed covering the synthesis and applications of CAS 929372-92-9, particularly in the areas of specialty chemicals and pharmaceutical intermediates. This reflects the commercial potential and innovative value associated with this compound.

Looking forward, the scientific community continues to explore new applications for (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate. Current research directions include its potential in polymer chemistry, as a building block for advanced materials with tailored properties, and in the development of new catalytic systems.

For researchers and industry professionals seeking detailed information about 929372-92-9, comprehensive technical data sheets are available from specialty chemical suppliers. These typically include specifications regarding purity, solubility characteristics, and recommended storage conditions to ensure optimal performance in various applications.

The global market for specialized organic compounds like (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate continues to expand, driven by increasing demand from the pharmaceutical and advanced materials sectors. Market analysts project steady growth in this segment, particularly in regions with strong research and development infrastructure.

Quality control protocols for CAS 929372-92-9 typically involve rigorous analytical testing to ensure batch-to-batch consistency. This is especially important when the compound is intended for use in sensitive applications where purity and structural integrity are critical factors.

From a regulatory perspective, (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, users should always consult current regulations in their specific region before handling or transporting the material.

In conclusion, 929372-92-9 represents an interesting and versatile compound with multiple potential applications across scientific and industrial domains. Its unique structural features and adaptable chemistry make it a valuable tool for researchers working at the intersection of organic synthesis, medicinal chemistry, and materials science.